ethyl 2-(6-oxo-3-(trifluoromethyl)pyridazin-1(6H)-yl)acetate
Overview
Description
Ethyl 2-(6-oxo-3-(trifluoromethyl)pyridazin-1(6H)-yl)acetate (ETP-A) is a synthetic molecule that has been studied for its potential applications in scientific research. This molecule is a derivative of the pyridazinone family and has been found to have interesting biological effects. In particular, ETP-A has been studied for its ability to modulate the activity of several enzymes and proteins, as well as its ability to modulate gene expression.
Scientific Research Applications
Synthesis and Structural Characterization
- A study by Kalai et al. (2021) synthesized a new pyridazinone derivative related to ethyl 2-(6-oxo-3-(trifluoromethyl)pyridazin-1(6H)-yl)acetate and characterized it using FT-IR, 1H- and 13C-NMR, and ESI-MS, confirming its structure through single-crystal X-ray diffraction. The study also performed theoretical calculations to analyze its stability and vibrational frequencies, suggesting potential applications in materials science due to its unique structural features (Kalai et al., 2021).
Corrosion Inhibition
- Research by Ghazoui et al. (2017) investigated the effect of a similar heterocyclic organic compound on the corrosion inhibition of mild steel in a hydrochloric acid solution, indicating the potential use of ethyl 2-(6-oxo-3-(trifluoromethyl)pyridazin-1(6H)-yl)acetate derivatives in corrosion protection applications (Ghazoui et al., 2017).
Analgesic and Anti-inflammatory Activities
- A study by Duendar et al. (2007) synthesized derivatives of ethyl (6-substituted-3(2H)-pyridazinone-2-yl)acetate and tested them for analgesic and anti-inflammatory activities, showing that certain derivatives exhibit better activities and lower ulcerogenic effects compared to reference drugs. This suggests the therapeutic potential of ethyl 2-(6-oxo-3-(trifluoromethyl)pyridazin-1(6H)-yl)acetate derivatives in developing new pain relief and anti-inflammatory medications (Duendar et al., 2007).
Esterification and Coupling Agent Applications
- Won et al. (2007) reported on the use of (6-oxo-6H-pyridazin-1-yl)phosphoric acid diethyl esters as efficient coupling agents for esterification of carboxylic acids with alcohols. This indicates the potential use of ethyl 2-(6-oxo-3-(trifluoromethyl)pyridazin-1(6H)-yl)acetate in synthetic chemistry for the production of esters, highlighting its utility in organic synthesis and pharmaceutical manufacturing (Won et al., 2007).
properties
IUPAC Name |
ethyl 2-[6-oxo-3-(trifluoromethyl)pyridazin-1-yl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3N2O3/c1-2-17-8(16)5-14-7(15)4-3-6(13-14)9(10,11)12/h3-4H,2,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEHXUEPCJWEIQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=O)C=CC(=N1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-(6-oxo-3-(trifluoromethyl)pyridazin-1(6H)-yl)acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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